Cas no 121256-13-1 (Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester)

• Product Name: Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester
• CAS No: 121256-13-1
• MF: C₂₇H₃₈O₅
• MW: 442.5876288414
• CID: 231667
• Update Time: 2024-03-01

Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester
• KS 501a
• 3-heptyl-5-hydroxyphenyl 2-heptyl-4,6-dihydroxybenzoate
• Benzoic acid, 2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester

• Inchi： 1S/C27H38O5/c1-3-5-7-9-11-13-20-15-22(28)18-24(16-20)32-27(31)26-21(14-12-10-8-6-4-2)17-23(29)19-25(26)30/h15-19,28-30H,3-14H2,1-2H3
• InChI Key： FJYOXVSNSKDASL-UHFFFAOYSA-N
• SMILES： C(OC1=CC(O)=CC(CCCCCCC)=C1)(=O)C1=C(O)C=C(O)C=C1CCCCCCC

Computed Properties

• Exact Mass: 442.27204

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones